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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299

Essential Safety and Handling of
Tetrabromophthalic Anhydride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational plans,
and disposal information for handling Tetrabromophthalic anhydride, a chemical that requires
careful management due to its hazardous properties. Adherence to these procedures is critical
for minimizing risks and ensuring a safe laboratory environment.

Tetrabromophthalic anhydride is classified as a hazardous chemical, causing skin and eye
irritation, and may lead to allergic skin reactions and respiratory irritation.[1] It is also sensitive
to moisture.[1][2]

Hazard and Property Overview

To facilitate a quick assessment of Tetrabromophthalic anhydride's primary hazards and
physical properties, the following table summarizes key data extracted from safety data sheets.
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Identifier

Information

Chemical Name

Tetrabromophthalic anhydride

Synonyms 4,5,6,7-Tetrabromo-1,3-isobenzofurandione
CAS Number 632-79-1
Molecular Formula C8Br403
Molecular Weight 463.7 g/mol
Appearance White powder/crystals
- Skin Corrosion/Irritation (Category 2)[1] -
Serious Eye Damage/Eye Irritation (Category 2)
Hazards [1] - Skin Sensitization (Category 1)[1][3][4][5] -

Specific target organ toxicity — single exposure

(Category 3), Respiratory system[1]

Incompatibilities

Oxidizing agents, acids, bases, alcohols,

amines, and moisture.[1][6]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling Tetrabromophthalic

anhydride. The following PPE is mandatory to prevent exposure.
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Protection Type

Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1] A face shield may be necessary in
situations with a higher risk of splashing or dust

generation.[3][5]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1] Impervious gloves
are recommended.[7] Contaminated work
clothing should not be allowed out of the

workplace.[3][5]

Respiratory Protection

Under normal use conditions with adequate
ventilation, specific respiratory protection may
not be needed.[1] However, a dust respirator
should be used if dust is generated or if irritation

is experienced.[3][5][8]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential for the safe handling of Tetrabromophthalic anhydride

from acquisition to disposal. The following diagram and procedural steps outline the

recommended operational plan.
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Caption: Workflow for Safe Handling of Tetrabromophthalic Anhydride.
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. Preparation:

Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above.

Work Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[8] An eyewash station and safety
shower must be readily accessible.[1][2]

Gather Materials: Have all necessary equipment for the procedure, as well as spill cleanup
materials, readily available.

. Handling:

Chemical Handling: Avoid generating dust when handling the solid material.[2][8] Use with
adequate ventilation.[2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2] Do not breathe dust or
vapors.[1]

Incompatibilities: Keep the chemical away from incompatible materials such as water, strong
oxidizing agents, acids, and bases.[1][6] The substance is moisture-sensitive.[1][2]

. Storage:

Container: Store in a tightly closed container.[2]

Conditions: Keep in a cool, dry, and well-ventilated area, protected from moisture.[2]
. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid.[2] Wash contaminated clothing before
reuse.[2]
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Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Get medical aid.[2]

Spill: For small spills, dampen the solid material with acetone, then transfer it to a suitable
container.[6] Use absorbent paper dampened with acetone to pick up any remaining
material.[6] Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for
disposal.[6] Wash all contaminated surfaces with acetone followed by a strong soap and
water solution.[6]

. Disposal:

Waste Disposal: Dispose of contents and containers in accordance with all local, regional,
and national regulations.[1][3] This should be done through an approved waste disposal
plant.[1] It may be possible to dissolve the material in a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber.[3][5]

Contaminated Packaging: Handle uncleaned containers as you would the product itself. Do
not mix with other waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrabromophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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